Structural anisotropy of cyanido-bridged {Co II9W V6} single-molecule magnets induced by bidentate ligands: towards the rational enhancement of an energy barrier†
Chemical Communications Pub Date: 2016-02-22 DOI: 10.1039/C5CC10371A
Abstract
Pentadecanuclear {CoII9[WV(CN)8]6} clusters were combined with bidentate 2,2′-bipyridine N,N′-dioxide (2,2′-bpdo) ligands resulting in two distinct molecules, {Co9W6(2,2′-bpdo)7} (cluster A) and {Co9W6(2,2′-bpdo)6} (cluster B), capped by seven and six 2,2′-bpdo ligands, respectively. They crystallize within a single {Co9W6(2,2′-bpdo)7}·{Co9W6(2,2′-bpdo)6}·solvent (1) supramolecular network, and reveal single-molecule magnet behaviour with an enhanced energy barrier, a ΔE/kB of 30.0(8) K, which was tentatively ascribed to seven-capped axially deformed cluster A.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 10403-00-6
